Cas no 2648997-43-5 (2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one)

• Product Name: 2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one
• CAS No: 2648997-43-5
• MF: C₁₂H₁₆ClF₂NO
• MW: 263.711349487305
• CID: 5417191
• PubChem ID: 146077540
• Update Time: 2025-06-26

2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z2763281512
• 2648997-43-5
• EN300-7560466
• 2-chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one
• 2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one

• Inchi： 1S/C12H16ClF2NO/c1-7(13)10(17)16-8-2-3-9(16)5-11(4-8)6-12(11,14)15/h7-9H,2-6H2,1H3
• InChI Key： YXBCYGUDEKJGQE-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C2CCC1CC1(C2)CC1(F)F)=O

Computed Properties

• Exact Mass: 263.0888482g/mol
• Monoisotopic Mass: 263.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one

Introduction to Compound CAS No. 2648997-43-5: 2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one

The compound with CAS No. 2648997-43-5, known as 2-Chloro-1-{2',2'-difluoro-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropan]-8-yl}propan-1-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique spiro bicyclic framework, which combines a bicyclo[3.2.1]octane system with a cyclopropane ring, creating a rigid and potentially bioactive structure.

The azaspiro component of the molecule introduces nitrogen into the spiro junction, which can significantly influence the compound's electronic properties and reactivity. The presence of chlorine and fluorine substituents further enhances the molecule's versatility, as these halogens can participate in various chemical transformations or serve as leaving groups in substitution reactions.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to adopt unique conformations that can interact with biological targets in novel ways. The bicyclo[3.2.1]octane system is particularly interesting because it provides a rigid framework that can stabilize specific stereochemical arrangements, which are often critical for bioactivity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules or as an intermediate in multi-step synthesis pathways. The difluoro substituents on the cyclopropane ring could serve as handles for further functionalization, enabling chemists to explore a wide range of structural modifications that could lead to new materials or therapeutic agents.

From a synthetic perspective, the construction of this compound involves advanced techniques such as spirocyclization reactions and precise halogenation strategies. The synthesis pathway likely requires careful control over reaction conditions to ensure the formation of the desired spiro structure without unwanted side products.

In terms of biological activity, compounds with similar frameworks have shown promise in modulating enzyme activity or acting as ligands for receptors. The combination of chlorine, fluorine, and nitrogen atoms in this molecule suggests that it could exhibit interesting pharmacokinetic properties, making it a valuable candidate for further biological evaluation.

Moreover, the study of such compounds contributes to our understanding of how structural features influence molecular behavior at the atomic level. For instance, the electronic effects of halogens and nitrogen atoms can be analyzed using computational chemistry tools, providing insights into their roles in stabilizing certain molecular interactions.

In conclusion, CAS No. 2648997-43-5 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with potential applications across multiple disciplines. As research continues to uncover new synthetic routes and biological functions for such compounds, their significance in both academic and industrial settings is likely to grow.